1-{2-[2-(2-naphthyloxy)ethoxy]ethyl}piperidine

• IUPAC Name: 1-[2-(2-naphthalen-2-yloxyethoxy)ethyl]piperidine
• InChI: InChI=1S/C19H25NO2/c1-4-10-20(11-5-1)12-13-21-14-15-22-19-9-8-17-6-2-3-7-18(17)16-19/h2-3,6-9,16H,1,4-5,10-15H2
• InChI Key: AXGXWDZSNPXCNN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCOCCOC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C19H25NO2
• Molecular Weight: 299.4 g/mol

Description

1-{2-[2-(2-naphthyloxy)ethoxy]ethyl}piperidine is a chemical compound that belongs to the class of piperidine derivatives. It is commonly known as NAP, and it has been widely used in scientific research for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 1-{2-[2-(2-naphthyloxy)ethoxy]ethyl}piperidine is not fully understood. However, it has been suggested that it may act by modulating the activity of certain neurotransmitters in the brain, such as dopamine and acetylcholine. It may also act by reducing the production of inflammatory cytokines and oxidative stress.
Biochemical and Physiological Effects:
1-{2-[2-(2-naphthyloxy)ethoxy]ethyl}piperidine has been shown to have a variety of biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines, such as TNF-α and IL-1β, and to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. It has also been shown to improve cognitive function and reduce motor deficits in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-{2-[2-(2-naphthyloxy)ethoxy]ethyl}piperidine is its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects, which make it a promising candidate for the treatment of various diseases. However, there are also some limitations to its use in lab experiments. For example, it may have low solubility in water, which can make it difficult to administer in vivo. It may also have low bioavailability, which can limit its effectiveness in some applications.

Future Directions

There are several future directions for the research on 1-{2-[2-(2-naphthyloxy)ethoxy]ethyl}piperidine. One direction is to investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its mechanism of action and identify the specific neurotransmitters and signaling pathways that it modulates. Additionally, further research is needed to optimize the synthesis method and improve the bioavailability of the compound.

Synthesis Methods

The synthesis of 1-{2-[2-(2-naphthyloxy)ethoxy]ethyl}piperidine involves the reaction of 2-(2-naphthyloxy)ethanol with piperidine in the presence of a catalyst. The reaction proceeds through the formation of an intermediate, which is then converted to the final product. The synthesis method has been optimized to yield high purity and high yield of the product.

Scientific Research Applications

1-{2-[2-(2-naphthyloxy)ethoxy]ethyl}piperidine has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.